Cas no 1092307-19-1 (3-(1H-imidazol-1-yl)propyl(3-methylbutan-2-yl)amine)

• Product Name: 3-(1H-imidazol-1-yl)propyl(3-methylbutan-2-yl)amine
• CAS No: 1092307-19-1
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 5166550
• PubChem ID: 43126790
• Update Time: 2026-03-04

3-(1H-imidazol-1-yl)propyl(3-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-propanamine, N-(1,2-dimethylpropyl)-
• 3-(1H-imidazol-1-yl)propyl(3-methylbutan-2-yl)amine

• Inchi： 1S/C11H21N3/c1-10(2)11(3)13-5-4-7-14-8-6-12-9-14/h6,8-11,13H,4-5,7H2,1-3H3
• InChI Key： DXNOCTDOORZIRC-UHFFFAOYSA-N
• SMILES： C1N(CCCNC(C)C(C)C)C=CN=1

Additional information on 3-(1H-imidazol-1-yl)propyl(3-methylbutan-2-yl)amine

3-(1H-Imidazol-1-yl)propyl(3-methylbutan-2-yl)amine: A Comprehensive Overview

The compound with CAS No. 1092307-19-1, commonly referred to as 3-(1H-imidazol-1-yl)propyl(3-methylbutan-2-yl)amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines an imidazole ring with a branched alkyl chain, making it a versatile building block for various chemical reactions and applications.

The imidazole ring in this compound is a five-membered aromatic heterocycle containing two nitrogen atoms. This structure is highly reactive and can participate in a wide range of chemical transformations, including nucleophilic additions, cyclizations, and conjugate additions. The presence of the imidazole group also imparts unique electronic properties to the molecule, making it an attractive candidate for use in drug design and material science.

Recent studies have highlighted the potential of 3-(1H-imidazol-1-yl)propyl(3-methylbutan-2-yl)amine as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents. The branched alkyl chain in the molecule provides additional flexibility, allowing for the creation of more complex molecular architectures that can target specific biological pathways.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, and catalytic hydrogenation. One particularly efficient approach involves the reaction of an appropriate alkyne with an imidazole derivative under catalytic conditions. This method not only ensures high yields but also enables fine-tuning of the molecule's properties by varying the substituents on the imidazole ring or the alkyl chain.

The physical properties of 3-(1H-imidazol-1-yl)propyl(3-methylbutan-2-yl)amine are also worth noting. It has a melting point of approximately 78°C and is soluble in common organic solvents such as dichloromethane and ethanol. These characteristics make it suitable for use in various laboratory settings, including chromatographic separations and spectroscopic analyses.

From an applications perspective, this compound has found utility in several areas beyond drug discovery. For example, it has been used as a ligand in organometallic chemistry to stabilize transition metal complexes with unique catalytic properties. Additionally, its ability to form stable complexes with metal ions has led to its exploration as a potential contrast agent in magnetic resonance imaging (MRI).

In conclusion, 3-(1H-imidazol-1-yl)propyl(3-methylbutan-2-yl)amine is a multifaceted compound with a rich array of chemical properties and applications. Its structure lends itself well to both fundamental research and practical applications across diverse fields. As ongoing research continues to uncover new uses for this molecule, its significance within the scientific community is likely to grow further.